3-(3-(4-fluorophenoxy)phenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

• IUPAC Name: 3-[3-(4-fluorophenoxy)phenyl]-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C23H26FNO2S/c1-28-22-14-18-8-9-19(15-22)25(18)23(26)12-5-16-3-2-4-21(13-16)27-20-10-6-17(24)7-11-20/h2-4,6-7,10-11,13,18-19,22H,5,8-9,12,14-15H2,1H3
• InChI Key: ZUSAXOWDOOCGSE-UHFFFAOYSA-N
• Canonical SMILES: CSC1CC2CCC(C1)N2C(=O)CCC3=CC(=CC=C3)OC4=CC=C(C=C4)F
• Molecular Formula: C23H26FNO2S
• Molecular Weight: 399.5 g/mol

Description

3-(3-(4-fluorophenoxy)phenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C23H26FNO2S and its molecular weight is 399.52. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(4-fluorophenoxy)phenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(4-fluorophenoxy)phenyl)-1-((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis and crystal structure characterization of similar compounds, like the azabicyclo[3.2.1]octan-7-one derivatives, have been a subject of interest, revealing details about molecular configuration and intermolecular interactions (Wu, Guo, Zhang, & Xia, 2015).

Metabolic Pathways and Biotransformation

• Research has explored the metabolism of structurally related compounds. For instance, the biotransformation of a novel 5-HT7 receptor antagonist, which shares structural similarities, was studied in vitro and in silico, providing insights into metabolic pathways and clearance rates (Słoczyńska, Wójcik-Pszczoła, Canale, Żmudzki, Zajdel, & Pękala, 2018).

Crystal Structure and Conformation

• Investigations into the crystal structure and conformation of azabicyclo[3.2.1]octan-3-ones have shed light on their molecular arrangements and stability, which can be crucial for understanding the behavior of related compounds (Brzezinski, Lazny, Nodzewska, & Sidorowicz, 2013).

Potential Pharmacological Applications

• Though the focus here is not on pharmacological effects, it's noteworthy that structurally similar compounds have been studied for their potential in various therapeutic areas, highlighting the broad applicability of this chemical class (Huscroft et al., 2006).